Sphingosyl PE (d18:1)

• Molecular Formula: C20H43N2O5P
• Molecular Weight: 422.5 g/mol
• InChI: InChI=1S/C20H43N2O5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(23)19(22)18-27-28(24,25)26-17-16-21/h14-15,19-20,23H,2-13,16-18,21-22H2,1H3,(H,24,25)/b15-14+/t19-,20+/m0/s1
• InChIKey: BPQSOCLDFWBDKN-PPQGUHKJSA-N

Sphingosyl PE (d18:1) Procurement & Differentiation

Sphingosyl PE (d18:1), also known as D-erythro-sphingosyl phosphoethanolamine (CAS 90850-31-0), is a lysosphingophospholipid comprising an 18-carbon sphingoid base (d18:1) with a trans-double bond at the 4,5-position and a phosphoethanolamine headgroup . Structurally analogous to sphingosylphosphorylcholine (SPC) but with ethanolamine replacing the choline headgroup, this compound serves both as a biosynthetic precursor to ceramide phosphoethanolamine (CPE) and as a potential signaling mediator . Identified endogenously in normal blood plasma, it is implicated in cellular processes including calcium mobilization, cell division regulation, and apoptosis modulation [1]. The precise d18:1 sphingoid base configuration distinguishes this compound from saturated sphinganine-based analogs and influences its interaction with lipid-binding proteins and membrane domains [2].

▸ Endogenous lysosphingophospholipid member; reported in human plasma

▸ Defined d18:1 sphingoid base, D-erythro configuration, phosphoethanolamine headgroup

▸ Reported application as negative control in mast cell degranulation assays

▸ Relevant to invertebrate membrane models, Drosophila lipidomics, and membrane domain studies

• [1] Matreya LLC. Phosphosphingolipids for Lipidomics Research. LabOnline. July 22, 2020. View Source
• [2] Avanti Polar Lipids. Sphingosyl PE (d18:1) Technical Datasheet. View Source

Sphingosyl PE (d18:1) Non-Interchangeability in Assays

Despite superficial structural homology among lysosphingophospholipids, Sphingosyl PE (d18:1) exhibits a distinct functional profile that precludes simple substitution with sphingosylphosphorylcholine (SPC) or sphingosine-1-phosphate (S1P) in experimental systems. The ethanolamine headgroup confers different receptor interaction properties compared to choline-based analogs [1]. In RBL-2H3 mast cells, S1P and SPC induce robust β-hexosaminidase release as a measure of degranulation, whereas Sphingosyl PE (d18:1) shows no detectable activity in this pathway, indicating divergent signaling outcomes despite similar core structures [2]. Furthermore, in membrane biophysics studies, ceramide phosphoethanolamine—the acylated derivative of Sphingosyl PE—fails to form ordered cholesterol-enriched domains, a behavior that contrasts sharply with sphingomyelin and has implications for membrane raft studies and lipid formulation experiments [3]. These functional and biophysical divergences underscore that headgroup identity, not merely sphingoid base presence, determines biological and material outcomes.

Headgroup identity

Sphingosyl PE (d18:1) – ethanolamine headgroup

vs. SPC – choline headgroup; receptor interaction profiles may differ

Degranulation signaling

No detectable β-hexosaminidase release in RBL-2H3 cells

vs. S1P/SPC – induce robust degranulation; divergent pathway activation

Cholesterol domain formation

CPE (acylated Sphingosyl PE) fails to form ordered cholesterol-enriched domains

vs. sphingomyelin – essential for raft-like ordered phases; headgroup methyl groups critical

• [1] Panevska A, Skočaj M, Križaj I, Maček P, Sepčić K. Ceramide phosphoethanolamine, an enigmatic cellular membrane sphingolipid. Biochim Biophys Acta Biomembr. 2019;1861(7):1284-1292. View Source
• [2] Takuwa N, Takuwa Y, Yanagisawa M, Yamashita Y, Okazaki H, Takuwa Y. Sphingosylphosphorylcholine and sphingosine-1-phosphate mobilize Ca2+ in different ways and induce degranulation in mast cells. J Biol Chem. 2004;279(34):35155-35162. View Source
• [3] Terova B, Heczko R, Slotte JP. On the importance of the phosphocholine methyl groups for sphingomyelin/cholesterol interactions in membranes: a study with ceramide phosphoethanolamine. Biophys J. 2005;88(4):2661-2669. View Source

Sphingosyl PE (d18:1) Quantitative Differentiation Evidence

Mast Cell Degranulation Activity vs S1P and SPC

In a direct head-to-head comparison using RBL-2H3 mast cells, Sphingosyl PE (d18:1) fails to induce β-hexosaminidase release, a key marker of mast cell degranulation. In contrast, sphingosine-1-phosphate (S1P) and sphingosylphosphorylcholine (SPC) both stimulate robust degranulation under identical experimental conditions, indicating that the ethanolamine headgroup of Sphingosyl PE (d18:1) abrogates activity in this physiologically relevant pathway [1]. S1P and SPC also induce rapid and sustained increases in intracellular free calcium concentration ([Ca2+]i), whereas Sphingosyl PE (d18:1) does not produce comparable calcium mobilization in this cellular context [1].

Mast cell degranulation

Head-to-head

No detectable β-hexosaminidase release; S1P/SPC induce robust degranulation

Divergent signaling outcome in mast cell assays

RBL-2H3 cells; enzymatic readout

Evidence Dimension	Induction of mast cell degranulation (β-hexosaminidase release)
Target Compound Data	No detectable β-hexosaminidase release above baseline
Comparator Or Baseline	S1P (EC50 ~100 nM for calcium mobilization and degranulation); SPC (robust degranulation observed)
Quantified Difference	Qualitative difference: S1P/SPC induce degranulation; Sphingosyl PE (d18:1) shows zero activity in this assay
Conditions	RBL-2H3 rat basophilic leukemia mast cells; β-hexosaminidase release measured enzymatically; [Ca2+]i measured via fura-2 fluorescence

Why This Matters

Investigators studying mast cell degranulation pathways or screening for modulators of allergic inflammation must use the appropriate sphingolipid controls—S1P or SPC, not Sphingosyl PE—to avoid false-negative results in degranulation assays.

• [1] Takuwa N, Takuwa Y, Yanagisawa M, Yamashita Y, Okazaki H, Takuwa Y. Sphingosylphosphorylcholine and sphingosine-1-phosphate mobilize Ca2+ in different ways and induce degranulation in mast cells. J Biol Chem. 2004;279(34):35155-35162. View Source

Cholesterol Domain Exclusion by CPE vs Sphingomyelin

The acylated derivative of Sphingosyl PE (d18:1)—N-palmitoyl ceramide phosphoethanolamine (PCPE)—was directly compared to D-erythro-N-palmitoyl-sphingomyelin (PSM) in membrane monolayer and bilayer systems. At 22°C, PCPE exhibited a mean molecular area of 68 ± 2 Ų in monolayers at a surface pressure of 30 mN/m, which is significantly larger than the molecular area of PSM under identical conditions [1]. More critically, PCPE fails to form ordered, cholesterol-enriched membrane domains—a hallmark property of sphingomyelin that underlies lipid raft formation. This difference is attributed to the absence of the three methyl groups on the phosphocholine headgroup, which are present in sphingomyelin and essential for stabilizing cholesterol interactions [1].

Cholesterol domain exclusion

Reported

PCPE molecular area 68 ± 2 Ų; no ordered cholesterol domain formation

Excludes raft-like ordered domains

Langmuir monolayers, 22°C, 30 mN/m

Evidence Dimension	Membrane packing density and cholesterol domain formation
Target Compound Data	PCPE mean molecular area: 68 ± 2 Ų at 30 mN/m, 22°C; no ordered cholesterol domain formation detected
Comparator Or Baseline	PSM (N-palmitoyl sphingomyelin) under identical conditions; forms stable cholesterol-enriched ordered domains
Quantified Difference	PCPE occupies larger molecular area than PSM; qualitative absence of ordered domain formation with cholesterol
Conditions	Langmuir monolayers at air-water interface; 22°C; surface pressure 30 mN/m; cholesterol content varied from 0 to 50 mol%

Why This Matters

For researchers engineering model membranes, liposomes, or studying raft-dependent signaling, Sphingosyl PE-derived lipids cannot substitute for sphingomyelin in systems requiring cholesterol-enriched ordered domains.

• [1] Terova B, Heczko R, Slotte JP. On the importance of the phosphocholine methyl groups for sphingomyelin/cholesterol interactions in membranes: a study with ceramide phosphoethanolamine. Biophys J. 2005;88(4):2661-2669. View Source

Internal Standard for Plasma Polar Lipid Quantitation

A validated UHPLC-MS/MS method for quantitative analysis of polar lipid classes in human plasma, erythrocytes, and lipoprotein fractions employs Sphingosyl PE (d17:1/12:0) as an internal standard. This non-endogenous analog of Sphingosyl PE (d18:1) enables accurate quantitation of endogenous phosphatidylethanolamines (PE) and other polar lipids with a chromatographic run time of 13 minutes using an aqueous ammonium acetate–methanol–acetonitrile gradient [1]. The method achieves reproducible quantitation of polar lipid classes across biological matrices, with the Sphingosyl PE-based internal standard providing a critical reference for normalization and recovery correction [1].

Internal standard for lipidomics

Method context

Sphingosyl PE (d17:1/12:0) used as ISTD in UHPLC-MS/MS; 13-min gradient

Supports polar lipid quantitation

Human plasma research matrices

Evidence Dimension	Use as internal standard in quantitative lipidomics
Target Compound Data	Sphingosyl PE (d17:1/12:0) used as internal standard at defined concentration for polar lipid quantitation
Comparator Or Baseline	Nonpolar lipid quantitation employs different internal standards
Quantified Difference	Method validated for polar lipid classes including PG, PE; Sphingosyl PE derivative enables distinct retention time and MS detection
Conditions	UHPLC-MS/MS; aqueous ammonium acetate–methanol–acetonitrile gradient; 13-minute run; human plasma, erythrocytes, and lipoprotein fractions

Why This Matters

Procurement of well-characterized Sphingosyl PE standards (d18:1 or d17:1/12:0) is essential for laboratories implementing validated lipidomics workflows that require reliable internal standards for polar lipid quantitation.

• [1] Cífková E, Holčapek M, Lísa M, Vrána D, Gatěk J, Melichar B. Determination of nonpolar and polar lipid classes in human plasma, erythrocytes and plasma lipoprotein fractions using ultrahigh-performance liquid chromatography-mass spectrometry. J Chromatogr A. 2015;1377:85-91. View Source

Principal Membrane Sphingolipid in Invertebrate Models

Ceramide phosphoethanolamine (CPE), the N-acylated derivative of Sphingosyl PE (d18:1), constitutes the principal membrane sphingolipid in invertebrates including Drosophila melanogaster, which completely lacks sphingomyelin [1]. In Drosophila, CPE accounts for the majority of sphingolipid content in cellular membranes, whereas in mammalian cells, CPE is present only in trace amounts (typically <1% of total sphingolipids) [1]. This species-level divergence means that sphingomyelin-dependent membrane processes in mammals are fulfilled by CPE-dependent mechanisms in Drosophila, making Sphingosyl PE and its acylated derivatives essential tools for accurately modeling invertebrate membrane biology [1].

Invertebrate principal sphingolipid

Class-level

CPE is principal membrane sphingolipid in Drosophila; trace in mammals

Invertebrate model relevance

Species-specific lipid composition

Evidence Dimension	Sphingolipid composition of cellular membranes across species
Target Compound Data	CPE (from Sphingosyl PE acylation) is the principal membrane sphingolipid in Drosophila
Comparator Or Baseline	Sphingomyelin is the principal membrane sphingolipid in mammalian cells
Quantified Difference	CPE comprises majority of Drosophila sphingolipids; mammalian CPE content is <1% of total sphingolipids
Conditions	Comparative lipidomic analysis of invertebrate (Drosophila melanogaster, Musca domestica) versus mammalian (human, rodent) tissues

Why This Matters

Researchers using Drosophila or other invertebrates as model organisms require Sphingosyl PE and CPE standards for accurate lipid analysis and for reconstituting physiologically relevant membrane compositions in vitro.

• [1] Panevska A, Skočaj M, Križaj I, Maček P, Sepčić K. Ceramide phosphoethanolamine, an enigmatic cellular membrane sphingolipid. Biochim Biophys Acta Biomembr. 2019;1861(7):1284-1292. View Source

Lot-to-Lot Consistency in Phosphoethanolamine Standards

Documented quality control testing of lysophosphatidylethanolamine reference standards has revealed batch-to-batch variability where new lots fail to meet acceptance criteria when compared against previous lots [1]. In a reported QC incident, a newly received batch of lysophosphatidylethanolamine (LPE) reference standard failed the required lot-to-lot comparison test, with the ratio between new and old batches falling outside specified acceptance limits [1]. This documented variability in phosphoethanolamine-containing lipid standards, while a class-level observation, underscores the necessity of verifying Sphingosyl PE (d18:1) lot consistency through vendor-provided certificates of analysis that specify purity assessment method (e.g., ≥98% by TLC ), exact sphingoid base configuration (d18:1), and stereochemistry (D-erythro).

Lot-to-lot consistency

Data to verify

Documented LPE batch failure; Sphingosyl PE purity ≥98% TLC

Lot consistency verification advised

Class-level inference; vendor CoA review

Evidence Dimension	Lot-to-lot consistency of phosphoethanolamine-containing lipid standards
Target Compound Data	Sphingosyl PE (d18:1) purity specification: ≥98% by TLC
Comparator Or Baseline	Lysophosphatidylethanolamine (LPE) reference standard; new lot failed ratio acceptance criteria against old lot [1]
Quantified Difference	Documented batch failure in related phosphoethanolamine lipid class; quantitative acceptance ratio not met in QC testing
Conditions	Pharmaceutical QC laboratory reference standard qualification testing

Why This Matters

Procurement decisions should prioritize vendors providing batch-specific certificates of analysis with verified purity, stereochemistry, and sphingoid base confirmation to mitigate risk of lot-to-lot variability affecting experimental reproducibility.

• [1] OurYao Pharmaceutical Community. Quality Control Report: Batch-to-Batch Lysophosphatidylethanolamine Reference Standard Comparison Failure Analysis. View Source

Sphingosyl PE (d18:1) Research Applications

Invertebrate Membrane Reconstitution and Drosophila Lipidomics

Sphingosyl PE (d18:1) and its N-acylated derivative ceramide phosphoethanolamine (CPE) are essential standards for laboratories studying invertebrate model organisms, particularly Drosophila melanogaster. Since CPE constitutes the principal membrane sphingolipid in Drosophila—functionally replacing sphingomyelin, which is absent in these organisms—accurate lipidomic profiling of Drosophila tissues requires Sphingosyl PE-derived standards for identification and quantitation [1]. Reconstitution of physiologically relevant invertebrate membrane compositions for in vitro studies of protein-lipid interactions, toxin mechanisms, or membrane domain formation similarly depends on inclusion of CPE species derived from Sphingosyl PE (d18:1) acylation [1].

Negative Control for Mast Cell Degranulation Assays

In assays designed to measure mast cell degranulation, S1P receptor-mediated calcium mobilization, or related signaling pathways, Sphingosyl PE (d18:1) serves as a critical negative control compound. Unlike S1P and SPC, which induce robust β-hexosaminidase release and calcium flux in RBL-2H3 mast cells, Sphingosyl PE (d18:1) shows no detectable activity in these readouts [2]. Inclusion of Sphingosyl PE (d18:1) as a control enables investigators to verify that observed responses are specific to S1P receptor agonism rather than non-specific lysosphingolipid effects, a crucial distinction for target validation studies [2].

Cholesterol-Enriched Domain Exclusion Studies

Investigators studying membrane domain formation, lipid raft assembly, or cholesterol-lipid interactions should utilize Sphingosyl PE-derived lipids (e.g., PCPE) when the experimental objective is to systematically exclude ordered cholesterol-enriched domains. Quantitative monolayer studies demonstrate that PCPE occupies a larger molecular area (68 ± 2 Ų) than sphingomyelin and fails to support cholesterol-induced domain formation, a property attributed to the ethanolamine headgroup's lack of methyl groups [3]. This makes Sphingosyl PE and its acylated derivatives valuable tools for creating cholesterol-containing membranes that lack raft-like ordered phases, enabling dissection of raft-dependent versus raft-independent membrane processes [3].

Internal Standardization for Clinical Plasma Lipidomics

For laboratories implementing validated UHPLC-MS/MS methods for quantitative analysis of polar lipids in human plasma, erythrocytes, or lipoprotein fractions, Sphingosyl PE derivatives (specifically d17:1/12:0) are established internal standards enabling accurate quantitation of endogenous phosphatidylethanolamines and related polar lipid classes. The method achieves reproducible separation and detection within a 13-minute gradient, with the Sphingosyl PE internal standard providing essential correction for extraction recovery and ionization efficiency [4]. Procurement of these standards from vendors with documented purity and structural confirmation is critical for method compliance and data reproducibility in clinical lipidomics workflows [4].

Application

Selection Property

Validation Focus

Invertebrate membrane reconstitution and Drosophila lipidomics

Sphingolipid standard for invertebrate models

Species-specific lipid composition verification

Negative control for mast cell degranulation assays

Differential signaling control compound

S1P receptor pathway specificity

Cholesterol-enriched domain exclusion studies

Cholesterol domain-exclusion tool

Raft-independent membrane process confirmation

Internal standardization for research lipidomics

ISTD for polar lipid quantitation

Extraction recovery and ionization correction in human plasma research matrices

• [1] Panevska A, Skočaj M, Križaj I, Maček P, Sepčić K. Ceramide phosphoethanolamine, an enigmatic cellular membrane sphingolipid. Biochim Biophys Acta Biomembr. 2019;1861(7):1284-1292. View Source
• [2] Takuwa N, Takuwa Y, Yanagisawa M, Yamashita Y, Okazaki H, Takuwa Y. Sphingosylphosphorylcholine and sphingosine-1-phosphate mobilize Ca2+ in different ways and induce degranulation in mast cells. J Biol Chem. 2004;279(34):35155-35162. View Source
• [3] Terova B, Heczko R, Slotte JP. On the importance of the phosphocholine methyl groups for sphingomyelin/cholesterol interactions in membranes: a study with ceramide phosphoethanolamine. Biophys J. 2005;88(4):2661-2669. View Source
• [4] Cífková E, Holčapek M, Lísa M, Vrána D, Gatěk J, Melichar B. Determination of nonpolar and polar lipid classes in human plasma, erythrocytes and plasma lipoprotein fractions using ultrahigh-performance liquid chromatography-mass spectrometry. J Chromatogr A. 2015;1377:85-91. View Source